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Compound of Interest

Compound Name: 3,4,4,5-Tetramethylheptane

Cat. No.: B14554342

An In-depth Technical Guide to the Physical Properties of 3,4,4,5-Tetramethylheptane

Abstract

This technical guide provides a comprehensive overview of the core physical properties of
3,4,4,5-tetramethylheptane (Ci11Hz4), a highly branched alkane. Designed for researchers,
scientists, and professionals in drug development, this document synthesizes key data points
including molecular structure, physicochemical properties, and safety protocols. Furthermore, it
details robust experimental methodologies for the determination of critical physical parameters,
grounding theoretical knowledge in practical application. The content is structured to deliver not
just data, but also expert insight into the causal relationships between molecular architecture
and physical behavior, ensuring a thorough and actionable understanding of this compound.

Molecular Identity and Structure

3,4,4,5-Tetramethylheptane is a saturated acyclic hydrocarbon.[1] Its structure consists of a
seven-carbon heptane backbone heavily substituted with four methyl groups.[2][3] This high
degree of branching significantly influences its physical properties when compared to its linear
isomer, n-undecane, or less branched isomers. The systematic placement of methyl groups at
the 3, 4, and 5 positions creates a sterically hindered yet compact molecule.

Key identifiers for 3,4,4,5-tetramethylheptane are summarized in the table below.
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Identifier Value Source
IUPAC Name 3,4,4,5-tetramethylheptane [4]
Molecular Formula Ci11H24 [41[5]
CAS Number 61868-62-0 [4]
Molecular Weight 156.31 g/mol [4]
Canonical SMILES CCcC(C)c(c)(e)c(eyee [4]

INChI=1S/C11H24/c1-7-
InChl 9(3)11(5,6)10(4)8-2/n9-10H,7-  [4]
8H2,1-6H3

CXIAIMLBUJNNJR-
InChlKey [4]
UHFFFAOYSA-N

The structural arrangement, dictated by IUPAC nomenclature standards, is visualized below.[6]
The central quaternary carbon at position 4 is a key feature, contributing to the molecule's
compact nature.

Caption: 2D structural representation of 3,4,4,5-tetramethylheptane.

Core Physicochemical Properties

The physical properties of alkanes are dictated by intermolecular van der Waals forces.[7] For
branched alkanes like 3,4,4,5-tetramethylheptane, the molecular shape limits the surface area
available for these interactions compared to straight-chain alkanes, which affects properties like
the boiling point.[8]

Property Value Source
Molecular Weight 156.308 g/mol [5119]
Boiling Point 186.6 °C [5]
Melting Point -57.06 °C (estimate) [9]
Topological Polar Surface Area 0 A2 [4]
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The boiling point of 186.6 °C is a critical experimental value.[5] This is lower than that of its
straight-chain isomer, n-undecane (196 °C), which is consistent with the theory that increased
branching reduces the effectiveness of London dispersion forces by preventing close packing
of the molecules.[8]

Experimental Determination of Physical Properties

Accurate determination of physical properties is fundamental. The following protocols describe
validated methods for measuring the boiling point and density of liquid hydrocarbons.

Boiling Point Determination via the Thiele Tube Method

This micro-scale method is advantageous as it requires a minimal amount of sample (less than
0.5 mL). The principle relies on matching the vapor pressure of the liquid with the atmospheric
pressure.[8][10]

Methodology:

Sample Preparation: Fill a small glass vial (Durham tube) approximately half-full with 3,4,4,5-
tetramethylheptane.

o Capillary Tube Insertion: Place a capillary tube (sealed at one end) into the vial with the open
end down.

o Apparatus Assembly: Attach the vial to a thermometer using a rubber band, ensuring the
bottom of the vial is level with the thermometer bulb.

o Heating: Insert the assembly into a Thiele tube containing a high-boiling point oil (e.g.,
mineral oil). The side arm of the Thiele tube is heated gently. The unique shape of the tube
ensures uniform heating via convection currents.

o Observation: As the temperature rises, air trapped in the capillary tube will expand and exit,
creating a slow stream of bubbles. The temperature will then be raised slightly above the
liquid's boiling point, which is indicated by a continuous and rapid stream of bubbles.

e Cooling and Measurement: Remove the heat source and allow the apparatus to cool. The
point at which the bubbling stops and liquid is drawn back into the capillary tube is the boiling
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point.[8] At this temperature, the external atmospheric pressure equals the vapor pressure of
the sample.
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Caption: Workflow for boiling point determination using a Thiele tube.

Density Determination

Density is a fundamental property that relates a substance's mass to its volume. For liquid
hydrocarbons, density can be accurately measured using a pycnometer or a digital density
meter. The following protocol outlines the use of a pycnometer, a flask with a precise and
known volume.

Methodology:

e Pycnometer Preparation: Clean and thoroughly dry a pycnometer of known volume (e.g., 25
mL).

» Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer (ma1).

e Mass of Pycnometer with Sample: Fill the pycnometer to its calibrated mark with 3,4,4,5-
tetramethylheptane. Ensure no air bubbles are present. Weigh the filled pycnometer (mz).

o Temperature Control: The measurement should be conducted at a constant, known
temperature (e.g., 20 °C), as density is temperature-dependent. A water bath can be used for
this purpose.

o Calculation: The density (p) is calculated using the formula: p = (mz2 - m1) / V Where:
o ma1 = mass of the empty pycnometer
o mz = mass of the pycnometer filled with the liquid
o V =volume of the pycnometer

e Replication: The procedure should be repeated multiple times to ensure precision and
accuracy, with the average value reported.

Safety and Handling
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As a branched alkane, 3,4,4,5-tetramethylheptane shares safety considerations common to
this class of hydrocarbons.

o Flammability: Alkanes are highly flammable and can be easily ignited by sparks or open
flames.[11] All handling should be performed in a well-ventilated area, away from ignition
sources.[11] Appropriate fire-extinguishing media, such as CO2z or dry chemical
extinguishers, should be readily available.[11]

» Health Hazards: Prolonged exposure or inhalation of alkane vapors may cause dizziness or
nausea.[11] Direct skin contact can lead to irritation.[11] Therefore, the use of personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory.
[11] In case of inhalation, the individual should be moved to fresh air.[11]

e Environmental Impact: Alkanes can be harmful to aquatic life and are not readily
biodegradable.[11][12] Release into waterways or soil must be avoided. Spills should be
contained with non-combustible absorbent materials and disposed of according to local
environmental regulations.[11]

Conclusion

3,4,4,5-Tetramethylheptane is a C11 branched alkane with distinct physical properties shaped
by its unique molecular structure. Its boiling point of 186.6 °C and other characteristics are
direct consequences of its highly branched nature, which limits intermolecular forces. The
experimental protocols detailed herein provide a framework for the precise and reliable
characterization of this and similar compounds. A thorough understanding of these properties,
coupled with strict adherence to safety guidelines, is essential for its effective and safe
application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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